6-fluoro-2-({4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}methyl)quinolin-4-ol

• IUPAC Name: 6-fluoro-2-[[4-(2-pyrazol-1-ylethyl)piperidin-1-yl]methyl]-1H-quinolin-4-one
• InChI: InChI=1S/C20H23FN4O/c21-16-2-3-19-18(12-16)20(26)13-17(23-19)14-24-9-4-15(5-10-24)6-11-25-8-1-7-22-25/h1-3,7-8,12-13,15H,4-6,9-11,14H2,(H,23,26)
• InChI Key: AMUIBAJXXJBHNA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCN2C=CC=N2)CC3=CC(=O)C4=C(N3)C=CC(=C4)F
• Molecular Formula: C20H23FN4O
• Molecular Weight: 354.4 g/mol

Description

This compound is part of a class of chemically synthesized molecules that exhibit potential antimicrobial and antiviral properties. Its structure includes a fluorinated quinolin-4-ol core, modified with piperidinyl and pyrazolyl groups, indicating a complex molecular architecture aimed at specific biological targets.

Synthesis Analysis

The synthesis involves multi-step chemical reactions starting from simpler precursors to achieve the complex structure. Techniques like Claisen–Schmidt condensation and nucleophilic displacement are commonly employed. For instance, Vaksler et al. (2023) detailed the synthesis of a closely related compound, highlighting the intricate steps required to incorporate the fluorine atom and the piperidinyl side chain into the quinolin-4-one nucleus (Vaksler et al., 2023).